Cas no 18393-54-9 (2-methyl-1,2,3,4-tetrahydrophthalazine-1,4-dione)

• Product Name: 2-methyl-1,2,3,4-tetrahydrophthalazine-1,4-dione
• CAS No: 18393-54-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD03231101
• CID: 907153
• PubChem ID: 314939
• Update Time: 2025-09-27

2-methyl-1,2,3,4-tetrahydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2h-phthalazine-1,4-dione
• 2-methyl-1,2,3,4-tetrahydrophthalazine-1,4-dione
• 2-Methyl-2,3-dihydro-phthalazin-1,4-dion
• 2-methyl-2,3-dihydrophthalazine-1,4-dione
• 2-methyl-2,3-dihydro-phthalazine-1,4-dione
• 4-hydroxy-2-methylphthalazin-1(2H)-one
• AC1L7QML
• AN-604
• HMS561H22
• Maybridge1_007040
• methylphthalhydrazide
• N-methylphthalhydrazide
• NSC235820
• ST038265
• SureCN1101962
• SureCN1333571
• 18393-54-9
• CS-0090894
• MLS000089936
• SCHEMBL1101962
• AKOS001380125
• AKOS001652485
• 4-Hydroxy-2-methyl-1(2H)-phthalazone
• 4-Hydroxy-2-methyl-1(2H)-phthalazinone #
• Z50146900
• 2-methylphthalazin-2-ium-1,4-diol
• SMR000024554
• STK709189
• 2-METHYL-3H-PHTHALAZINE-1,4-DIONE
• EU-0043392
• SY218139
• D74981
• CHEMBL1371775
• AN-604/15080003
• MFCD03231101
• SR-01000479482-1
• HMS2505M10
• 1,2-dihydro-4-hydroxy-2-methyl-1-oxophthalazin
• 2-methyl-2,3-dihydro-1,4-phthalazinedione
• 4-Hydroxy-2-methyl-1(2H)-phthalazinone
• 4-Hydroxy-2-methyl-2H-phthalazin-1-one
• EN300-312492
• NSC-235820
• DTXSID00311022
• SR-01000479482
• 1,2-dihydro-4-hydroxy-2-methyl-1-oxophthalazine
• 1,4-Phthalazinedione, 2,3-dihydro-2-methyl-
• AF-833/12533005
• ALBB-035580

• MDL： MFCD03231101
• Inchi： 1S/C9H8N2O2/c1-11-9(13)7-5-3-2-4-6(7)8(12)10-11/h2-5H,1H3,(H,10,12)
• InChI Key： RDVYNYHUUGFVQN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(NN1C)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 0.22680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-methyl-1,2,3,4-tetrahydrophthalazine-1,4-dione

3-Methyl-2H-phthalazine-1,4-dione (CAS No. 18393-54-9): Properties, Applications, and Market Insights

3-Methyl-2H-phthalazine-1,4-dione (CAS No. 18393-54-9) is a specialized organic compound belonging to the phthalazine family. This heterocyclic compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in 3-methyl-2H-phthalazine-1,4-dione derivatives for their versatile properties and functional capabilities.

The molecular structure of 3-methyl-2H-phthalazine-1,4-dione features a fused bicyclic system with carbonyl groups at positions 1 and 4, and a methyl substituent at position 3. This arrangement contributes to its distinctive electronic properties and reactivity patterns. Recent studies have focused on the synthesis of 3-methyl-2H-phthalazine-1,4-dione analogs for various applications, particularly in the development of novel bioactive compounds.

In the pharmaceutical sector, 3-methyl-2H-phthalazine-1,4-dione serves as a valuable scaffold for drug discovery. Its structural features make it an attractive building block for designing small molecule inhibitors targeting various enzymes and receptors. Current research trends indicate growing interest in its potential as a precursor for anticancer agents and anti-inflammatory compounds, aligning with the global focus on developing targeted therapies for chronic diseases.

The compound's applications extend to material science, where its conjugated system and electron-accepting properties are being explored for organic electronic materials. With the rising demand for sustainable technologies, researchers are investigating 3-methyl-2H-phthalazine-1,4-dione-based materials for potential use in organic photovoltaics and light-emitting devices. This aligns perfectly with current market trends favoring eco-friendly alternatives to conventional materials.

From a synthetic chemistry perspective, 3-methyl-2H-phthalazine-1,4-dione offers multiple sites for functionalization, making it a versatile intermediate. Recent publications have highlighted novel synthetic routes to 3-methyl-2H-phthalazine-1,4-dione that improve yield and selectivity, addressing common challenges in its production. These advancements are particularly relevant to chemists searching for efficient synthesis methods for heterocyclic compounds.

The analytical characterization of 3-methyl-2H-phthalazine-1,4-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about its molecular structure and purity, which is essential for researchers working with phthalazine derivatives characterization. The compound's stability under various conditions is another area of active investigation, especially for those exploring its long-term storage properties.

Market analysis indicates steady growth in demand for 3-methyl-2H-phthalazine-1,4-dione and related compounds. The global pharmaceutical intermediates market, valued at billions of dollars, continues to drive interest in such specialized chemicals. Suppliers and manufacturers are responding to inquiries about bulk availability of 3-methyl-2H-phthalazine-1,4-dione, reflecting its commercial potential. Current pricing trends and supply chain dynamics for this compound are frequently searched topics among industry professionals.

Environmental and safety considerations for 3-methyl-2H-phthalazine-1,4-dione handling follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper handling procedures for phthalazine derivatives should always be observed. This aspect is particularly important for researchers new to working with such compounds and searching for safety data on heterocyclic compounds.

Future research directions for 3-methyl-2H-phthalazine-1,4-dione include exploring its potential in emerging fields such as medicinal chemistry and materials science. The compound's versatility positions it well for applications in drug discovery pipelines and advanced material development. These potential applications correspond with frequently searched terms in scientific databases and patent literature.

In conclusion, 3-methyl-2H-phthalazine-1,4-dione (CAS No. 18393-54-9) represents an important compound in modern chemical research and industrial applications. Its unique structural features, combined with growing interest in phthalazine-based compounds, ensure its continued relevance across multiple scientific disciplines. As research progresses, we can anticipate new discoveries that will further expand the utility of this fascinating molecule.